Cas no 1621616-14-5 (Methylamino-PEG4-t-butylester)

• Product Name: Methylamino-PEG4-t-butylester
• CAS No: 1621616-14-5
• MF: C₁₆H₃₃NO₆
• MW: 335.44
• MDL: MFCD28155210
• CID: 2094895
• PubChem ID: 86291526
• Update Time: 2025-05-26

Methylamino-PEG4-t-butylester Chemical and Physical Properties

Names and Identifiers

• Methylamino-PEG4-t-butyl ester
• Methylamino-PEG4-t-butyl ester
• BIPG1540
• ZB0939
• CID 86291526
• Methylamino-PEG4-t-butylester
• Methylamino-PEG5-t-butyl ester
• CAS_1621616-14-5
• MeNH-PEG4-CH2CH2COOtBu
• Methylamino-PEG4-Boc
• 4,7,10,13-Tetraoxa-16-azaheptadecanoic acid, 1,1-dimethylethyl ester
• tert-Butyl 5,8,11,14-tetraoxa-2-azaheptadecan-17-oate
• MeNH-PEG4-COOtBu
• AKOS030630039
• 1621616-14-5
• s10566
• Methylamino-PEG5-t-butyl ester
• BP-22379
• CS-0114698
• MFCD28155210
• SB67169
• TERT-BUTYL5,8,11,14-TETRAOXA-2-AZAHEPTADECAN-17-OATE
• tert-butyl 3-[2-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• DA-55417
• HY-140156

• MDL： MFCD28155210
• Inchi： 1S/C16H33NO6/c1-16(2,3)23-15(18)5-7-19-9-11-21-13-14-22-12-10-20-8-6-17-4/h17H,5-14H2,1-4H3
• InChI Key： ZNZXARLRHZPMJU-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.23078777g/mol
• Monoisotopic Mass: 335.23078777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: 0

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 401.7±35.0 °C(Predicted)
• Solubility: Soluble in Water, DMSO, DCM, DMF
• pka: 9.52±0.10(Predicted)